Cas no 941900-12-5 (3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 941900-12-5
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 6551689
• Update Time: 2025-07-31

3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-

• Inchi： 1S/C20H23N5O3/c1-13-12-24-16-17(22(3)20(28)23(18(16)27)10-7-11-26)21-19(24)25(13)14(2)15-8-5-4-6-9-15/h4-6,8-9,12,14,26H,7,10-11H2,1-3H3
• InChI Key： OAWGEFXQXARXHR-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C(C3=CC=CC=C3)C)C1=NC1=C2C(=O)N(CCCO)C(=O)N1C

Additional information on 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Exploring the Potential of 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 941900-12-5) in Modern Research

The compound 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 941900-12-5) is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its complex structure and unique properties, this compound holds promise for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly interested in its potential as a small-molecule modulator for specific biological targets, making it a subject of ongoing studies in both academic and industrial settings.

One of the key features of 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its structural resemblance to purine derivatives, which are known for their diverse biological activities. This similarity has led scientists to explore its potential as a kinase inhibitor or GPCR modulator, areas of high interest in drug development. Recent studies have focused on its ability to interact with specific enzymes or receptors, which could pave the way for new treatments for various conditions. The compound's hydroxypropyl and phenylethyl moieties are particularly noteworthy, as they may contribute to its binding affinity and selectivity.

In the context of current research trends, 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione aligns with the growing demand for targeted therapies and precision medicine. As the pharmaceutical industry shifts toward personalized treatment approaches, compounds like this one are being evaluated for their potential to address unmet medical needs. Its unique structure also makes it a candidate for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

Another area where 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione shows promise is in the field of neurodegenerative disease research. With the rising prevalence of conditions such as Alzheimer's and Parkinson's disease, there is a pressing need for innovative therapeutic agents. Preliminary studies suggest that this compound may interact with pathways involved in neuroprotection, though further research is needed to validate these findings. Its potential as a neuroprotective agent is a topic of great interest among researchers and clinicians alike.

From a synthetic chemistry perspective, the preparation of 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione presents interesting challenges and opportunities. The compound's intricate structure requires sophisticated organic synthesis techniques, including multi-step reactions and careful purification processes. Researchers are exploring various synthetic routes to improve yield and scalability, which are critical for its potential commercialization. The development of efficient synthetic methods for this compound could also contribute to the broader field of heterocyclic chemistry.

In addition to its therapeutic potential, 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is being studied for its physicochemical properties. Understanding its solubility, stability, and bioavailability is essential for its development as a drug candidate. These properties are particularly relevant in the context of formulation science, where researchers aim to design optimal delivery systems for active pharmaceutical ingredients. The compound's logP value and hydrogen bonding capacity are among the key parameters being investigated.

The growing interest in 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is reflected in the increasing number of publications and patents related to this compound. As more data becomes available, its potential applications are likely to expand. Researchers are also exploring its use in combination therapies, where it may synergize with other compounds to enhance efficacy or reduce side effects. This approach aligns with the broader trend toward combination drug development in modern pharmacology.

In conclusion, 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 941900-12-5) represents a compelling area of research with significant potential across multiple disciplines. Its unique structure, biological activity, and synthetic challenges make it a valuable subject for further investigation. As the scientific community continues to uncover its properties and applications, this compound may play an important role in advancing drug discovery and development.